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Compound of Interest

Compound Name:
[2-(Aminomethyl)phenyl]acetic

Acid

Cat. No.: B056386 Get Quote

Essential Safety and Handling Guide for [2-
(Aminomethyl)phenyl]acetic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling [2-(Aminomethyl)phenyl]acetic acid. Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risk to personnel and the

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
[2-(Aminomethyl)phenyl]acetic acid is classified with the following hazard statements: H302

(Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H332 (Harmful if inhaled), and H335 (May cause respiratory irritation). Therefore, stringent

adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Equipment Purpose Standard

Eye and Face

Protection

Chemical safety

goggles and a face

shield

To protect against

splashes and airborne

particles.[1][2]

ANSI Z87.1 /

EN166[1]

Hand Protection

Chemical-resistant

gloves (Nitrile

recommended)

To prevent skin

contact and irritation.

[2][3]

ASTM F739 / EN374

Body Protection Laboratory coat
To protect skin and

clothing from spills.[1]
---

Respiratory Protection

NIOSH-approved

respirator with

appropriate cartridges

Required when

engineering controls

are insufficient or

during spill cleanup of

fine powders to

prevent inhalation.[2]

NIOSH / EN 143

Note on Glove Selection: While specific permeation data for [2-(Aminomethyl)phenyl]acetic
acid is not readily available, nitrile gloves are generally recommended for handling weak acids

and offer good chemical resistance.[4][5][6] However, it is crucial to consult the glove

manufacturer's chemical resistance guide and perform a site-specific risk assessment. Always

inspect gloves for any signs of degradation or puncture before and during use.[7]

Safe Handling Procedures
Adherence to proper handling procedures is paramount to minimize exposure and prevent

accidents.

2.1. Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, especially

when handling powders to minimize inhalation of dust.[2][3]

Ensure that safety showers and eyewash stations are readily accessible and in good working

order.[1]
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2.2. Procedural Steps for Handling:

Preparation: Before handling, read the Safety Data Sheet (SDS) thoroughly. Ensure all

necessary PPE is donned correctly.

Weighing and Transfer:

Conduct all weighing and transfer operations of the solid compound within a chemical

fume hood or a ventilated balance enclosure to control dust.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid. Avoid creating

dust clouds.

Dissolving:

When dissolving the solid, add it slowly to the solvent to avoid splashing.

If the process generates heat, use a cooling bath to control the temperature.

General Practices:

Avoid contact with skin and eyes.[1]

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[1][8]

Do not eat, drink, or smoke in areas where the chemical is handled.[8]

Keep the container tightly closed when not in use.[1]

Spill and Emergency Procedures
In the event of a spill, prompt and appropriate action is necessary to mitigate hazards.

3.1. Spill Response Protocol:

Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.
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Assess: From a safe distance, assess the extent of the spill and any immediate dangers

(e.g., proximity to ignition sources if a flammable solvent was used).

Report: Notify the laboratory supervisor or designated safety officer.

Secure the Area: Restrict access to the spill area.

Cleanup (for trained personnel only):

Don the appropriate PPE as outlined in Table 1, including respiratory protection.

For solid spills, carefully sweep up the material to avoid generating dust and place it into a

labeled, sealed container for hazardous waste disposal.[1][9]

For liquid spills (if the compound is in solution), contain the spill with an inert absorbent

material (e.g., vermiculite, sand).[10][11]

Once absorbed, scoop the material into a labeled, sealed container for hazardous waste

disposal.

Decontaminate the spill area with a suitable cleaning agent and water. Collect all cleanup

materials for disposal as hazardous waste.

3.2. First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]
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Disposal Plan
Proper disposal of [2-(Aminomethyl)phenyl]acetic acid and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation and Collection:

All waste containing [2-(Aminomethyl)phenyl]acetic acid, including contaminated PPE and

cleanup materials, must be collected in a designated, properly labeled hazardous waste

container.

The container must be compatible with the chemical and kept closed when not in use.

Segregate this waste from other waste streams, especially incompatible materials like strong

oxidizing agents.[12]

4.2. Disposal Procedure:

Labeling: Clearly label the hazardous waste container with the full chemical name: "[2-
(Aminomethyl)phenyl]acetic Acid" and the appropriate hazard symbols.

Storage: Store the waste container in a designated, secure satellite accumulation area.

Pickup: Contact your institution's Environmental Health and Safety (EHS) department to

arrange for the pickup and disposal of the hazardous waste.[12] Do not dispose of this

chemical down the drain or in regular trash.[13]

Workflow and Logical Relationships
The following diagrams illustrate the key workflows for safely handling and responding to a spill

of [2-(Aminomethyl)phenyl]acetic Acid.
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Safe Handling Workflow for [2-(Aminomethyl)phenyl]acetic Acid

Preparation
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Spill Response Workflow for [2-(Aminomethyl)phenyl]acetic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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